Cas no 2121512-66-9 (2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester)

2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester is a versatile boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its bromo and methoxy substituents enhance reactivity and regioselectivity in palladium-catalyzed transformations, making it valuable for constructing complex heterocyclic frameworks. The pinacol ester group improves stability and solubility in organic solvents, facilitating handling and storage. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where precise functionalization of pyridine scaffolds is required. Its compatibility with a wide range of reaction conditions and coupling partners underscores its utility in advanced organic synthesis. Proper storage under inert conditions is recommended to maintain its integrity.

2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester structure

2121512-66-9 structure

Product Name:2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester

CAS No:2121512-66-9

MF:C₁₂H₁₇BBrNO₃

MW:313.983282804489

MDL:MFCD13182025

CID:5074378

Update Time:2026-03-01

2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester
- 2-bromo-3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 6-BROMO-5-METHOXYPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
- Pyridine, 2-bromo-3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- MB12624
- MDL： MFCD13182025
- Inchi： 1S/C12H17BBrNO3/c1-11(2)12(3,4)18-13(17-11)8-6-9(16-5)10(14)15-7-8/h6-7H,1-5H3
- InChI Key： XONGSBLEDJXTHW-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(B2OC(C)(C)C(C)(C)O2)C=N1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 298
Topological Polar Surface Area: 40.6

2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB559311-250 mg	2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester; .	2121512-66-9		250mg	€506.30	2023-06-14
abcr	AB559311-500 mg	2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester; .	2121512-66-9		500mg	€864.10	2023-06-14
eNovation Chemicals LLC	Y1001144-1g	2-bromo-3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	2121512-66-9	95%	1g	$900	2024-08-02
abcr	AB559311-250mg	2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester; .	2121512-66-9		250mg	€535.40	2025-04-20
abcr	AB559311-500mg	2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester; .	2121512-66-9		500mg	€742.30	2025-04-20
eNovation Chemicals LLC	Y1001144-5g	2-bromo-3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	2121512-66-9	95%	5g	$2800	2025-03-01
Aaron	AR00PJJC-250mg	Pyridine, 2-bromo-3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	2121512-66-9	95%	250mg	$760.00	2025-02-12
Aaron	AR00PJJC-500mg	Pyridine, 2-bromo-3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	2121512-66-9	95%	500mg	$864.00	2025-02-12
abcr	AB559311-1g	2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester; .	2121512-66-9		1g	€1016.90	2025-04-20
Ambeed	A656564-1g	2-Bromo-3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	2121512-66-9	97%	1g	$970.0	2024-04-21

2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Related Categories

Additional information on 2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester

2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester: A Comprehensive Overview

CAS No. 2121512-66-9 refers to the compound known as 2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester, a highly specialized intermediate used in various chemical synthesis processes. This compound has gained significant attention in the field of organic chemistry due to its unique structural properties and versatile applications. The molecule combines a bromine atom, a methoxy group, and a boronic acid pinacol ester moiety, making it a valuable building block in the construction of complex organic molecules.

The structure of 2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester is characterized by a pyridine ring with substituents at positions 2, 3, and 5. The bromine atom at position 2 and the methoxy group at position 3 contribute to the molecule's electronic properties, while the boronic acid pinacol ester at position 5 serves as a reactive site for various coupling reactions. This combination makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in the synthesis of biologically active compounds and advanced materials.

Recent advancements in synthetic methodologies have further highlighted the potential of CAS No. 2121512-66-9 in drug discovery and materials science. For instance, researchers have utilized this compound as a key intermediate in the synthesis of heterocyclic frameworks that exhibit promising pharmacological activities. The ability to precisely control the reactivity of the boronic acid pinacol ester moiety has enabled chemists to design molecules with enhanced bioavailability and selectivity.

In addition to its role in medicinal chemistry, 2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester has found applications in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and semiconductors. The pyridine ring's aromaticity and the substituents' electronic effects contribute to the compound's compatibility with various material fabrication techniques. Recent studies have demonstrated its utility in creating highly efficient charge transport layers in OLED devices, underscoring its importance in modern electronics.

The synthesis of CAS No. 2121512-66-9 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic aromatic substitution and boronate esterification reactions. These methods are continuously being optimized to meet the demands of large-scale production while maintaining the compound's high quality.

In conclusion, 2-Bromo-3-methoxypyridine-5-boronic acid pinacol ester, with its unique chemical properties and diverse applications, remains a critical compound in contemporary organic synthesis. Its role in advancing drug discovery and materials science continues to be explored through cutting-edge research, ensuring its relevance in both academic and industrial settings.